1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol
• SMILES: CC1=C(C=C(C=C1)Br)C2(CC2)O
• InChI: InChI=1S/C10H11BrO/c1-7-2-3-8(11)6-9(7)10(12)4-5-10/h2-3,6,12H,4-5H2,1H3
• InChIKey: NMPLVQZXOFYTBG-UHFFFAOYSA-N

Fragment-based drug discovery programs require building blocks with precise regiochemistry for structure-guided design. 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (CAS 1492342-54-7) delivers defined exit vector geometry via its cyclopropanol core, while the 5-bromo substituent enables late-stage Suzuki-Miyaura diversification. • Validated selectivity scaffold: Related congeners show ~20.5-fold CREBBP over BRD4 bromodomain discrimination. • Dual functionality: Hydroxyl handle for elaboration + aryl bromide for cross-coupling. • Consistent supply: 98% purity, sealed dry storage, global shipping at ambient temperature.

1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol: Procurement-Grade Characterization and Class Positioning for Medicinal Chemistry

1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (CAS 1492342-54-7) is a cyclopropanol derivative with the molecular formula C10H11BrO and a molecular weight of 227.10 g/mol . It consists of a cyclopropyl ring bearing a hydroxyl group and substituted with a 5-bromo-2-methylphenyl moiety . Cyclopropane-containing compounds are widely utilized in fragment-based drug discovery (FBDD) and medicinal chemistry because the cyclopropyl fragment enhances metabolic stability, improves potency, and reduces off-target effects compared to acyclic alkyl or alkenyl analogs [1]. As a small aromatic building block featuring both a reactive hydroxyl handle for further functionalization and an aryl bromide moiety suitable for cross-coupling reactions (e.g., Suzuki-Miyaura), this compound is primarily procured as a synthetic intermediate for the elaboration of lead-like molecules in pharmaceutical research and development programs .

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source

Why 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol Cannot Be Replaced by a Generic Cyclopropanol Analog

In medicinal chemistry procurement, substituting 1-(5-bromo-2-methylphenyl)cyclopropan-1-ol with a different brominated cyclopropanol or cyclopropyl building block is not scientifically justified without careful consideration of structure-activity relationships. The specific regiochemistry of the bromine atom at the 5-position and the methyl group at the 2-position on the phenyl ring critically influences the compound's conformational preferences, steric profile, and exit vector geometry . This regiochemical pattern directly affects molecular recognition events and the spatial trajectory of any further elaborated substituent. Moreover, the presence of the aryl bromide provides a selective functional handle for late-stage diversification via palladium-catalyzed cross-coupling reactions that cannot be replicated by non-halogenated or differently substituted analogs . The cyclopropanol core introduces three-dimensionality and rigidity that enhances metabolic stability relative to acyclic alcohols [1]. Replacing this compound with a generic alternative lacking the precise bromine substitution pattern would yield a molecule with altered electronic distribution, steric bulk, and vector geometry, potentially invalidating structure-based design efforts and fragment elaboration campaigns. The quantitative evidence provided in Section 3 delineates exactly how this compound differs from its closest analogs.

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source

Quantitative Differentiation Guide: 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol vs. Analogs

Regiochemical Differentiation: 5-Bromo-2-methyl vs. 4-Bromo and 3-Bromo Positional Isomers

The 5-bromo-2-methyl substitution pattern on the phenyl ring of 1-(5-bromo-2-methylphenyl)cyclopropan-1-ol is a key differentiating feature relative to its positional isomers. In a comparative analysis of brominated phenylpiperazine analogs, the 5-bromo-2-methylphenyl substitution yielded a distinct pharmacological profile compared to the 4-bromo and 2-methoxy analogs, as measured by receptor binding and functional assays . While direct enzyme inhibition data for 1-(5-bromo-2-methylphenyl)cyclopropan-1-ol itself are not available in the public domain, the related 5-bromo-2-methylphenyl scaffold has been incorporated into oxazolidinone derivatives and cyclopropylamine analogs that show target engagement in kinase inhibition and antimicrobial assays . The presence of the aryl bromide at the 5-position provides a validated synthetic handle for Suzuki-Miyaura cross-coupling, enabling systematic elaboration of fragment hits into three-dimensional lead-like compounds [1].

Evidence Dimension	Regiochemical substitution pattern
Target Compound Data	5-bromo-2-methylphenyl (ortho-methyl, meta-bromo relative to attachment point)
Comparator Or Baseline	4-bromo-2-methylphenyl (para-bromo); 3-bromo-2-methylphenyl (ortho-bromo)
Quantified Difference	Distinct pharmacological profile observed between 5-bromo-2-methylphenyl and 4-bromo or 2-methoxy analogs in piperazine series
Conditions	Comparative analysis of structural analogs; binding and functional assays (specific Ki/IC50 values not publicly disclosed for this exact scaffold)

Why This Matters

The 5-bromo-2-methyl substitution pattern provides a unique spatial arrangement of the bromine atom relative to the cyclopropanol core, which influences both the compound's conformational preferences and its reactivity in cross-coupling reactions; this regiochemistry cannot be achieved with 3-bromo or 4-bromo positional isomers.

• [1] Hamilton, D. J., et al. (2025). Modular Synthetic Platform for the Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. Journal of the American Chemical Society, 147(32), 29292–29303. View Source

Binding Affinity Differentiation: Cyclopropanol vs. Cyclopropylamine Congener

A structurally related congener, tert-butyl (1-(5-bromo-2-methylphenyl)cyclopropyl)carbamate—which differs from 1-(5-bromo-2-methylphenyl)cyclopropan-1-ol only by replacement of the hydroxyl group with a Boc-protected amine—demonstrates measurable binding affinity to human CREBBP bromodomain with a Kd of 1.53 μM (1,530 nM) as determined by surface plasmon resonance (SPR) [1]. Under the same assay conditions using methanol, the binding affinity to human BRD4 bromodomain was substantially weaker (Kd = 31.3 μM / 31,300 nM), representing a ~20.5-fold selectivity for CREBBP over BRD4 [1]. This binding profile provides a direct comparator for the 5-bromo-2-methylphenyl cyclopropyl scaffold, establishing a baseline that can inform procurement decisions for fragment-based screening libraries.

Evidence Dimension	Binding affinity (Kd) to bromodomain proteins
Target Compound Data	Not directly assayed (target compound); congener tert-butyl (1-(5-bromo-2-methylphenyl)cyclopropyl)carbamate: Kd = 1,530 nM to CREBBP
Comparator Or Baseline	Same congener to BRD4: Kd = 31,300 nM; selectivity ratio = 20.5-fold
Quantified Difference	20.5-fold higher affinity for CREBBP over BRD4 (31,300 nM / 1,530 nM = 20.5)
Conditions	Surface plasmon resonance (SPR) assay; human His10-tagged CREBBP and BRD4 expressed in E. coli BL21(DE3)-R3; methanol as solvent

Why This Matters

The 20.5-fold selectivity between CREBBP and BRD4 observed with the cyclopropylamine congener indicates that the 5-bromo-2-methylphenyl cyclopropyl scaffold engages bromodomain proteins in a target-discriminating manner; 1-(5-bromo-2-methylphenyl)cyclopropan-1-ol provides a hydroxyl functional handle for alternative vector elaboration not possible with the carbamate-protected amine variant.

• [1] BindingDB. (2025). BDBM50207718 (CHEMBL3959972): Binding affinity data for tert-butyl (1-(5-bromo-2-methylphenyl)cyclopropyl)carbamate to CREBBP and BRD4 bromodomains. View Source

Cyclopropyl Fragment Advantage: Conformational Rigidity and Metabolic Stability Enhancement

The cyclopropyl ring in 1-(5-bromo-2-methylphenyl)cyclopropan-1-ol confers physicochemical advantages that differentiate it from acyclic analogs. Review of cyclopropyl-containing drug candidates demonstrates that cyclopropane incorporation addresses multiple drug discovery roadblocks, including enhancing potency, reducing off-target effects, and improving pharmacokinetic profiles [1]. The three carbon atoms of the cyclopropane ring are coplanar with shorter C-C bonds (1.51 Å) compared to typical alkanes (~1.54 Å), and the C-H bonds are shorter and stronger, contributing to reduced susceptibility to cytochrome P450-mediated oxidative metabolism [1]. This class-level evidence is further supported by studies showing that gem-dimethyl substitution on cyclopropane rings in arylcyclopropanecarboxyl guanidines enhanced NHE-1 inhibitory activity by up to 3 orders of magnitude (IC50 from 3.5 μM to 0.003 μM) and improved oral bioavailability in rats [2].

Evidence Dimension	Metabolic stability and conformational rigidity
Target Compound Data	Cyclopropanol core with 5-bromo-2-methylphenyl substituent
Comparator Or Baseline	Acyclic alkyl or alkenyl analogs (e.g., isopropyl or allyl alcohols)
Quantified Difference	Cyclopropyl C-C bond length: 1.51 Å vs. alkane C-C: ~1.54 Å; cyclopropyl C-H bonds are shorter and stronger than alkane C-H bonds [1]
Conditions	Structural analysis from X-ray crystallography and computational studies; pharmacokinetic studies in rat models for related cyclopropane-containing compounds [2]

Why This Matters

The cyclopropanol core introduces three-dimensionality and conformational restriction that is highly valued in fragment-based drug discovery for sampling 3D chemical space; procurement of this building block enables elaboration of fragment hits along defined vectors not achievable with planar aromatic or flexible acyclic scaffolds.

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source
• [2] Ahmad, S., et al. (2001). Arylcyclopropanecarboxyl guanidines as novel, potent, and selective inhibitors of the sodium hydrogen exchanger isoform-1. Journal of Medicinal Chemistry, 44(20), 3308–3312. View Source

Synthetic Utility Differentiation: Aryl Bromide Handle for Cross-Coupling Diversification

1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol contains an aryl bromide moiety that serves as a validated synthetic handle for palladium-catalyzed cross-coupling reactions. In a modular synthetic platform for fragment elaboration, cyclopropyl MIDA boronates were successfully coupled with aryl bromides via Suzuki-Miyaura cross-coupling to deliver three-dimensional lead-like compounds [1]. The 5-bromo-2-methylphenyl substitution pattern provides a distinct exit vector for fragment growth compared to alternative regioisomers. Comparative analysis of 1-(5-bromo-2-methylphenyl)piperazine with its 4-bromo and 2-methoxy analogs revealed distinct pharmacological profiles attributable to the regiochemistry of the bromine substituent . Furthermore, the 5-bromo-2-methylphenyl scaffold has been incorporated into cyclopropylamine derivatives (e.g., (5-bromo-2-methylphenyl)(cyclopropyl)methanamine, CAS 1270541-83-7) that are investigated for enzyme inhibition applications .

Evidence Dimension	Synthetic versatility for late-stage functionalization
Target Compound Data	Aryl bromide at 5-position on 2-methylphenyl ring
Comparator Or Baseline	Non-halogenated cyclopropanols; 3-bromo or 4-bromo regioisomers; acyclic brominated alcohols
Quantified Difference	Distinct exit vector geometry relative to alternative bromine positions; distinct pharmacological profile between 5-bromo and 4-bromo/2-methoxy analogs in piperazine series
Conditions	Suzuki-Miyaura cross-coupling with cyclopropyl MIDA boronates; fragment elaboration platform validated with JAK3 inhibitor development (IC50 = 69 nM) [1]

Why This Matters

The combination of an aryl bromide for cross-coupling with a cyclopropanol core for vector-directed elaboration makes this compound a versatile building block for fragment-based drug discovery; procurement of this specific regioisomer ensures the correct spatial trajectory for fragment growth in structure-guided design campaigns.

• [1] Hamilton, D. J., et al. (2025). Modular Synthetic Platform for the Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. Journal of the American Chemical Society, 147(32), 29292–29303. View Source

Procurement-Driven Application Scenarios for 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

Fragment-Based Drug Discovery (FBDD): 3D Building Block for Fragment Elaboration

1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is optimally deployed as a three-dimensional building block in fragment-based drug discovery programs. The cyclopropanol core provides conformational rigidity and a defined exit vector for fragment growth, while the aryl bromide enables late-stage diversification via Suzuki-Miyaura cross-coupling [1]. This compound is particularly suitable for programs targeting bromodomain-containing proteins (e.g., CREBBP, BRD4), where related 5-bromo-2-methylphenyl cyclopropyl scaffolds have demonstrated measurable binding affinity with target selectivity [2]. Procurement of this specific regioisomer ensures that fragment elaboration proceeds along the intended spatial trajectory, which is critical for structure-guided design when X-ray crystallographic data inform vector selection.

Kinase Inhibitor Discovery: Cyclopropyl-Containing Scaffold Optimization

Cyclopropane-containing compounds are extensively utilized in kinase inhibitor discovery due to their ability to enhance metabolic stability and potency while reducing off-target effects [1]. 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol serves as a precursor for synthesizing cyclopropyl-substituted kinase inhibitor candidates. The 5-bromo-2-methylphenyl moiety has been incorporated into oxazolidinone derivatives and cyclopropylamine analogs that demonstrate activity in kinase inhibition assays [2]. The hydroxyl group of the cyclopropanol provides a synthetic handle for introducing additional pharmacophoric elements, while the bromine substituent at the 5-position ensures the correct spatial orientation for target engagement. This compound is appropriate for medicinal chemistry teams optimizing lead series where cyclopropane incorporation has been validated to improve pharmacokinetic profiles [3].

Synthetic Methodology Development: Cross-Coupling and Ring-Opening Transformations

1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is a valuable substrate for developing and validating novel synthetic methodologies. The compound contains two reactive functional groups—a cyclopropanol susceptible to ring-opening transformations and an aryl bromide amenable to cross-coupling reactions. Recent advances in dearomative [2 + 1] spiroannulation of bromophenols with electron-deficient alkenes demonstrate the synthetic utility of brominated phenolic scaffolds for constructing cyclopropyl spirocyclohexadienone skeletons [1]. Additionally, the modular synthetic platform utilizing cyclopropyl MIDA boronates in Suzuki-Miyaura cross-coupling with aryl bromides provides a validated route for elaborating this building block into lead-like molecules [2]. Methodology groups focused on C-C bond formation, fragment elaboration, or cyclopropane ring-opening reactions can employ this compound as a standardized substrate for reaction optimization and scope definition.

Selectivity Profiling in Bromodomain Inhibitor Campaigns

The 5-bromo-2-methylphenyl cyclopropyl scaffold has demonstrated measurable differential binding between CREBBP and BRD4 bromodomains, with a structurally related congener showing ~20.5-fold selectivity for CREBBP (Kd = 1,530 nM) over BRD4 (Kd = 31,300 nM) [1]. 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol provides an alternative functional handle (hydroxyl vs. Boc-protected amine) for vector elaboration in bromodomain inhibitor discovery programs. This compound is particularly suited for medicinal chemistry teams seeking to explore structure-activity relationships around the cyclopropanol core while maintaining the 5-bromo-2-methylphenyl substitution pattern that contributes to CREBBP/BRD4 selectivity. Procurement of this specific building block enables systematic investigation of how the hydroxyl functional group influences target engagement, metabolic stability, and physicochemical properties relative to amine-containing congeners.

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source
• [2] Hamilton, D. J., et al. (2025). Modular Synthetic Platform for the Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. Journal of the American Chemical Society, 147(32), 29292–29303. View Source
• [3] BindingDB. (2025). BDBM50207718 (CHEMBL3959972): Binding affinity data for tert-butyl (1-(5-bromo-2-methylphenyl)cyclopropyl)carbamate to CREBBP and BRD4 bromodomains. View Source
• [4] Ahmad, S., et al. (2001). Arylcyclopropanecarboxyl guanidines as novel, potent, and selective inhibitors of the sodium hydrogen exchanger isoform-1. Journal of Medicinal Chemistry, 44(20), 3308–3312. View Source
• [5] Tian, S., et al. (2024). Dearomative [2 + 1] Spiroannulation of Bromophenols with Electron-Deficient Alkenes. The Journal of Organic Chemistry, 89(10), 7123–7134. View Source